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Abstract: This technical guide provides a comprehensive overview of the chemical and physical
properties of 4'-Ethoxy-2'-hydroxyacetophenone, a key intermediate in synthetic organic
chemistry. The document is structured to provide researchers, scientists, and drug
development professionals with detailed information on the compound's identity, spectroscopic
profile, synthesis, reactivity, applications, and safety protocols. By integrating theoretical
principles with practical insights, this guide aims to serve as an essential resource for
professionals working with this versatile molecule.

Chemical Identity and Physicochemical Properties

4'-Ethoxy-2'-hydroxyacetophenone is an aromatic ketone characterized by the presence of an
ethoxy, a hydroxyl, and an acetyl group on a benzene ring. These functional groups dictate its
chemical behavior and utility in various synthetic applications.

Chemical Structure and Nomenclature

The structural arrangement of the functional groups is crucial for its reactivity. The hydroxyl
group at the 2'-position and the ethoxy group at the 4'-position influence the electron density of
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the aromatic ring and the reactivity of the acetyl group.
dot graph { layout=neato; node [shape=plaintext]; edge [style=bold];

/I Define nodes for atoms C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5
[label="C"]; C6 [label="C"]; O1 [label="0"]; C7 [label="C"]; O2 [label="0"]; H1 [label="H"]; C8
[label="C"]; C9 [label="C"]; O3 [label="0"]; C10 [label="C"]; H2 [label="H3"]; H3 [label="H2"];

/I Define bonds C1 -- C2; C2 -- C3; C3 -- C4,; C4 -- C5; C5 -- C6; C6 -- C1,

/I Substituents C1 -- O1; O1 -- H1; C2 -- C7; C7 -- O2; C7 -- C8; C8 -- H2 [style=invis]; //
Placeholder for H3 C4 -- O3; O3 -- C9; C9 -- C10; C10 -- H3 [style=invis]; // Placeholder for H2

// Aromatic ring double bonds C1 -- C2 [style=bold]; C3 -- C4 [style=bold]; C5 -- C6 [style=bold];
// Ketone double bond C7 -- O2 [style=bold];

/I Labels for substituents sub_OH [label="OH", pos="1.5,0.5!"]; sub_COCH3 [label="COCH3",
pos="-1.5,0.5!"]; sub_OCH2CH3 [label="OCH2CH3", pos="0,-1.5!"];

// Position nodes for a clear layout C1 [pos="0,1!"]; C2 [pos="-0.866,0.5!"]; C3
[pos="-0.866,-0.5!"]; C4 [pos="0,-1!"]; C5 [pos="0.866,-0.5!"]; C6 [pos="0.866,0.5!"]; O1
[pos="0,2!"]; H1 [pos="0,2.5!"]; C7 [pos="-1.732,1!"]; O2 [pos="-1.732,1.8!"]; C8
[pos="-2.598,0.5!"]; O3 [pos="0,-2!"]; C9 [pos="0,-2.7!"]; C10 [pos="0,-3.4!"]; } Caption: 2D
Structure of 4'-Ethoxy-2'-hydroxyacetophenone

e |[UPAC Name: 1-(2-hydroxy-4-ethoxyphenyl)ethan-1-one
o Common Name: 4'-Ethoxy-2'-hydroxyacetophenone

e CAS Number: 37470-42-1[1][]

Physicochemical Data

The physical properties of a compound are fundamental to its handling, storage, and
application in experimental setups. The solid nature and defined melting point range are
indicative of a compound with good purity.
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Property Value Source
Molecular Formula C10H1203 [2]
Molecular Weight 180.20 g/mol [1][2]
Appearance Solid [1]
Melting Point 40-45 °C [1]
Linear Formula H3sCCH20C6sH3(OH)COCH:s [1]

Spectroscopic Profile

Spectroscopic data is indispensable for the unambiguous identification and structural
elucidation of a molecule. The combination of NMR, IR, and MS provides a complete picture of
the molecular architecture.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework. The
chemical shifts are influenced by the electronic environment of the protons and carbon atoms.
For 4'-Ethoxy-2'-hydroxyacetophenone, the key diagnostic signals would be the deshielded
aromatic protons due to the acetyl group, the characteristic quartet and triplet of the ethoxy
group, and the downfield singlet for the hydroxyl proton, which would be exchangeable with
D20.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum
of 4'-Ethoxy-2'-hydroxyacetophenone is expected to show characteristic absorption bands for
the hydroxyl (O-H stretch), carbonyl (C=0 stretch), and ether (C-O-C stretch) functional groups.
The intramolecular hydrogen bonding between the ortho-hydroxyl and the acetyl group can
cause a broadening and a shift to a lower wavenumber for the O-H stretching vibration.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its
fragments, confirming the molecular weight and offering clues about its structure. The
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molecular ion peak [M]+ would be expected at m/z 180. Fragmentation patterns would likely
involve the loss of the acetyl group (CHsCO) or the ethyl group (CzHs).

Synthesis and Reactivity

Understanding the synthesis and reactivity of 4'-Ethoxy-2'-hydroxyacetophenone is crucial for
its application as a synthetic intermediate.

Synthetic Pathway: Fries Rearrangement

A common and efficient method for the synthesis of hydroxyaryl ketones is the Fries
rearrangement.[3][4] This reaction involves the rearrangement of a phenolic ester, in this case,
3-ethoxyphenyl acetate, in the presence of a Lewis acid catalyst (e.g., AlCI3). The reaction is
regioselective, and reaction conditions such as temperature and solvent polarity can be tuned
to favor the formation of the desired ortho or para isomer.[4] Low temperatures generally favor
the formation of the para-hydroxy isomer, while higher temperatures favor the ortho-hydroxy

isomer.

// Nodes start [label="3-Ethoxyphenyl Acetate \n(Starting Material)"]; catalyst [label="Lewis Acid
(e.g., AlCI3)\nCatalyst", shape=ellipse, fillcolor="#FBBCO05"]; reaction [label="Fries
Rearrangement", shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"]; product
[label="4'-Ethoxy-2'-hydroxyacetophenone\n(Product)", shape=box, style="rounded,filled",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; workup [label="Aqueous Workup &\nPurification”,
shape=cds];

I/l Edges start -> reaction; catalyst -> reaction; reaction -> workup; workup -> product; } Caption:
Fries Rearrangement Synthesis Workflow

Experimental Protocol: Fries Rearrangement

e Reaction Setup: To a cooled (0 °C) and stirred solution of 3-ethoxyphenyl acetate in a
suitable inert solvent (e.g., nitrobenzene or 1,2-dichloroethane), add anhydrous aluminum
chloride (AICI3) portion-wise.

e Reaction Execution: Allow the reaction mixture to warm to room temperature and then heat
to the desired temperature (typically between 60-140 °C) to favor the ortho rearrangement.
Monitor the reaction progress using Thin Layer Chromatography (TLC).
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o Workup: After completion, cool the reaction mixture and carefully pour it onto crushed ice
containing concentrated hydrochloric acid to decompose the aluminum complex.

o Extraction: Extract the product into a suitable organic solvent like ethyl acetate.

 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. Purify the crude product by column chromatography on
silica gel to obtain pure 4'-Ethoxy-2'-hydroxyacetophenone.

Chemical Reactivity

The reactivity of 4'-Ethoxy-2'-hydroxyacetophenone is governed by its three functional groups:

» Hydroxyl Group: The phenolic hydroxyl group is acidic and can be deprotonated with a base.
It can undergo O-alkylation, O-acylation, and other reactions typical of phenols.

» Ketone Group: The carbonyl group can undergo nucleophilic addition reactions, reduction to
a secondary alcohol, or can be a site for condensation reactions like the aldol or Claisen-
Schmidt reactions.

o Aromatic Ring: The ring is activated towards electrophilic aromatic substitution due to the
electron-donating effects of the hydroxyl and ethoxy groups. The directing effects of these
groups will influence the position of substitution.

Applications in Research and Development

4'-Ethoxy-2'-hydroxyacetophenone and its parent compound, 4'-hydroxyacetophenone, are
valuable building blocks in the synthesis of more complex molecules, particularly in the
pharmaceutical and cosmetic industries.[5][6][7]

o Pharmaceutical Intermediates: Hydroxyacetophenones are key intermediates in the
synthesis of various active pharmaceutical ingredients (APIs).[8] They are used in the
production of drugs such as beta-blockers (e.g., atenolol) and choleretic agents.[5] The
specific substitution pattern of 4'-Ethoxy-2'-hydroxyacetophenone makes it a candidate for
the synthesis of novel compounds with potential biological activity.
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» Organic Synthesis: It serves as a versatile precursor for the synthesis of chalcones,
flavones, and other heterocyclic compounds which are known to possess a wide range of
biological activities, including anti-inflammatory and anticancer properties.[7][9]

o Cosmetics and Fragrances: The related compound, 4'-hydroxyacetophenone, is used in
cosmetics for its antioxidant and preservative properties.[5][6]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4'-
Ethoxy-2'-hydroxyacetophenone.

» Hazard Identification: The compound is classified as an eye irritant.[1]
o GHS Pictogram: GHS07 (Exclamation Mark)[1]
o Signal Word: Warning[1]
o Hazard Statement: H319 (Causes serious eye irritation)[1]
e Precautionary Measures:
o P264. Wash skin thoroughly after handling.[10]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[10]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[10]
» Storage: Store in a well-ventilated place. Keep container tightly closed in a dry place.[11]

o Personal Protective Equipment (PPE): Use of safety glasses, gloves, and a lab coat is
recommended. If there is a risk of dust formation, a dust mask (e.g., N95) should be worn.[1]

Conclusion
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4'-Ethoxy-2'-hydroxyacetophenone is a valuable and versatile chemical compound with a well-
defined set of properties. Its utility as a synthetic intermediate is underscored by the reactivity
of its functional groups. A thorough understanding of its synthesis, spectroscopic
characteristics, and safe handling procedures, as detailed in this guide, is essential for its
effective and safe use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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